6-Benzothiazolecarboxaldehyde, 2-(methylthio)-

• IUPAC Name: 2-methylsulfanyl-1,3-benzothiazole-6-carbaldehyde
• InChI: InChI=1S/C9H7NOS2/c1-12-9-10-7-3-2-6(5-11)4-8(7)13-9/h2-5H,1H3
• InChI Key: GWNYNEAMWXQJBE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)C=O
• Molecular Formula: C9H7NOS2
• Molecular Weight: 209.3 g/mol
• CAS No.: 1353497-28-5

Description

6-Benzothiazolecarboxaldehyde, 2-(methylthio)- is a useful research compound. Its molecular formula is C9H7NOS2 and its molecular weight is 209.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred mixture of (2-(methylthio)benzo[d]thiazol-6-yl)methanol (958 mg, 4.5 mmol) from Step 3 of Example 36 in CH2Cl2 (20 mL) at 0° C. under argon was added Dess-Martin periodinane (2.0 g, 5.0 mmol) portionwise. The mixture was stirred for 1 h and then diluted with CH2Cl2 (100 mL). To this mixture was added a 50/50 mixture of saturated aq sodium sulfite and saturated aq sodium bicarbonate (40 mL). This mixture was stirred for 10 min and then the CH2Cl2 layer was separated, washed with a saturated aq sodium bicarbonate (50 mL), dried over Na2SO4, filtered, and concentrated under reduced pressure to afford 2-(methylthio)benzo[d]thiazole-6-carbaldehyde (937 mg, 99%) as a white solid. LCMS (ESI) m/z 210 (M+H)+.

Synthesis routes and methods II

Procedure details

To a stirred mixture of (2-(methylthio)benzo[d]thiazol-6-yl)methanol (958 mg, 4.5 mmol) from Step 3 of Example 36 in CH2Cl2 (20 mL) at 0° C. under argon was added Dess-Martin periodinane (2.1 g, 5.0 mmol) in small portions. After the mixture was stirred for 1 hr at 0° C., it was diluted with CH2Cl2 (100 mL) followed by the addition of a 1:1 mixture of saturated aq Na2SO3 and saturated aq NaHCO3 (40 mL). The mixture was stirred for 10 min. The layers were separated and the CH2Cl2 layer was sequentially washed with saturated aq NaHCO3 (50 mL) and brine (50 mL). The organic layer was separated and dried over Na2SO4, filtered, and concentrated under reduced pressure to yield 2-(methylthio)benzo[d]thiazole-6-carbaldehyde (937 mg, 99%) as an off white solid which did not require further purification. 1H NMR (300 MHz, DMSO-d6) δ 10.06 (s, 1H), 8.62 (s, 1H), 7.99 (s, 2H), 2.84 (s, 3H); LCMS (ESI) m/z 210 (M+H)+.